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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of

Chromium(III) trifluoride trihydrate (CrF₃·3H₂O). While qualitatively acknowledged as

hygroscopic, quantitative data in the public domain is scarce. This document outlines the

existing knowledge, presents standardized experimental protocols for characterization, and

offers a logical framework for understanding its interaction with atmospheric moisture.

Introduction
Chromium(III) trifluoride trihydrate is a green crystalline solid with the chemical formula

CrF₃·3H₂O.[1] It is one of several known hydrates of Chromium(III) fluoride.[2][3][4] Like many

hydrated salts, its stability and physical properties are intrinsically linked to the ambient

humidity. The tendency of a material to absorb moisture from the atmosphere is known as

hygroscopicity. For chemical reagents, active pharmaceutical ingredients (APIs), and other

materials in drug development, understanding this property is critical for determining

appropriate handling, storage, and processing conditions to ensure product quality and stability.

[5] This guide focuses on the hygroscopic nature of CrF₃·3H₂O.

Physicochemical Properties
A summary of the key physicochemical properties of Chromium(III) trifluoride trihydrate is

provided below.
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Property Value Source(s)

Chemical Formula CrF₃·3H₂O [6]

Molecular Weight 163.037 g/mol [2][6]

Appearance Green crystalline solid [1][3]

Density 2.2 g/cm³ [2][3]

Solubility in Water Sparingly soluble [2][3]

Crystal Structure

The trihydrate contains the

neutral complex fac-

[CrF₃(H₂O)₃] where three

fluoride ions and three water

molecules occupy the faces of

an octahedron around the

central chromium atom.

[1]

Hygroscopic Nature
Chromium(III) trifluoride hydrate is qualitatively described as a hygroscopic substance in safety

and technical data sheets.[5] This indicates that the material has a tendency to absorb moisture

from the surrounding air. However, a detailed quantitative characterization, including its water

vapor sorption isotherm and critical relative humidity (CRH), is not readily available in the

reviewed scientific literature.

The CRH is the specific relative humidity at which a material begins to absorb a significant

amount of moisture, potentially leading to deliquescence (dissolving in the absorbed water to

form a solution).[7] The interaction with atmospheric moisture can lead to changes in the

physical state, such as:

Adsorption: Water molecules adhering to the surface of the crystalline solid.

Absorption: Water molecules being taken up into the bulk structure.

Hydrate Transformation: Potential for changes in the hydration state.
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Deliquescence: Dissolution in absorbed atmospheric water.

Understanding these behaviors is crucial for maintaining the material's integrity.

Experimental Protocols for Hygroscopicity
Assessment
To quantitatively characterize the hygroscopic nature of a compound like Chromium(III)

trifluoride trihydrate, a standard and powerful technique is Dynamic Vapor Sorption (DVS).

Dynamic Vapor Sorption (DVS)
DVS is a gravimetric technique that measures the mass change of a sample as it is exposed to

a controlled environment of varying relative humidity (RH) at a constant temperature.

Objective: To determine the amount and rate of water vapor uptake and loss by the material,

generating a sorption-desorption isotherm.

Methodology:

Sample Preparation: A small amount of the sample (typically 5-20 mg) is placed into the

sample pan of the DVS instrument.

Drying: The sample is initially dried by exposing it to a stream of dry air or nitrogen (0% RH)

at the experimental temperature (e.g., 25 °C) until a stable mass is achieved. This initial

mass serves as the baseline dry weight.

Sorption Phase: The relative humidity of the gas flowing over the sample is increased in

predetermined steps (e.g., increments of 10% RH from 0% to 90%). At each step, the

system holds the RH constant and continuously monitors the sample's mass until equilibrium

is reached (defined by a very small change in mass over time, dm/dt ).

Desorption Phase: After reaching the maximum RH, the process is reversed. The RH is

decreased in steps, and the mass loss is measured at each stage until the sample is

returned to 0% RH.
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Data Analysis: The change in mass at each RH step is plotted against the relative humidity.

The resulting plot is a water vapor sorption isotherm, which provides critical information

about the material's interaction with moisture.

Data Presentation
While specific experimental data for Chromium(III) trifluoride trihydrate is not available in the

surveyed literature, the following table outlines the key parameters that would be derived from

a DVS analysis. This serves as a template for future experimental characterization.
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Parameter Description Value for CrF₃·3H₂O

Mass Change at 75% RH

The percentage increase in

mass after equilibration at 75%

relative humidity, a common

benchmark for hygroscopicity

classification.

Data not available

Mass Change at 90% RH

The percentage increase in

mass after equilibration at 90%

relative humidity, indicating

behavior at high humidity.

Data not available

Critical Relative Humidity

(CRH)

The relative humidity at which

a sharp increase in water

uptake occurs, often indicating

a phase transition or

deliquescence.

Data not available

Hysteresis

The difference between the

sorption and desorption curves

on the isotherm, which can

indicate changes in the

material's structure or the

kinetics of water

sorption/desorption.

Data not available

Hygroscopicity Class

Classification (e.g., non-

hygroscopic, slightly

hygroscopic, hygroscopic, very

hygroscopic) based on

established standards (e.g.,

European Pharmacopoeia).

Qualitatively described as

hygroscopic

Visualization of Hygroscopic Interaction
The following diagram illustrates the logical workflow of how a hygroscopic material like

Chromium(III) trifluoride trihydrate interacts with increasing atmospheric humidity.
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Caption: Logical flow of moisture interaction with a hygroscopic solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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